1-phenyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]carbonyl}piperazine oxalate

• IUPAC Name: oxalic acid;(4-phenylpiperazin-1-yl)-[1-(pyridin-2-ylmethyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C22H28N4O.C2H2O4/c27-22(26-16-14-25(15-17-26)21-7-2-1-3-8-21)19-9-12-24(13-10-19)18-20-6-4-5-11-23-20;3-1(4)2(5)6/h1-8,11,19H,9-10,12-18H2;(H,3,4)(H,5,6)
• InChI Key: HFMOXULQEPTRFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=CC=C3)CC4=CC=CC=N4.C(=O)(C(=O)O)O
• Molecular Formula: C24H30N4O5
• Molecular Weight: 454.5 g/mol

Description

1-phenyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]carbonyl}piperazine oxalate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of pharmacology. This compound is commonly referred to as P4MP, and it is a piperazine derivative that has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of P4MP is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. P4MP has been shown to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. In addition, P4MP has been shown to modulate the levels of several neurotransmitters, including serotonin and norepinephrine, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and physiological effects:
P4MP has been shown to exhibit a range of biochemical and physiological effects. In animal studies, P4MP has been shown to decrease locomotor activity and induce catalepsy, which are consistent with its antipsychotic effects. P4MP has also been shown to decrease anxiety-like behavior in animal models, which is consistent with its anxiolytic effects. In addition, P4MP has been shown to increase the levels of several neurotransmitters, including serotonin and norepinephrine, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

P4MP has several advantages for use in lab experiments. It is relatively easy to synthesize in large quantities, and it has been well characterized in the literature. In addition, P4MP has been shown to exhibit a range of biological activities, which makes it a useful tool for studying the mechanisms of action of various drugs and neurotransmitters. However, there are also some limitations to the use of P4MP in lab experiments. For example, P4MP has been shown to exhibit some toxicity in animal studies, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on P4MP. One area of interest is the development of more selective D2 receptor antagonists, which may have fewer side effects than P4MP. In addition, there is interest in exploring the potential use of P4MP in the treatment of drug addiction and withdrawal symptoms. Finally, there is interest in exploring the potential use of P4MP in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Scientific Research Applications

P4MP has been extensively studied for its potential applications in the field of pharmacology. It has been shown to exhibit a range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects. P4MP has also been studied for its potential use as a treatment for drug addiction and withdrawal symptoms. In addition, P4MP has been shown to have potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.